Cas no 185051-07-4 (1,3-Benzenedicarboxylicacid, 4-ethenyl-, 1,3-dimethyl ester)

1,3-Benzenedicarboxylicacid, 4-ethenyl-, 1,3-dimethyl ester structure
185051-07-4 structure
Product Name:1,3-Benzenedicarboxylicacid, 4-ethenyl-, 1,3-dimethyl ester
CAS No:185051-07-4
MF:C12H12O4
MW:220.221283912659
CID:114447
PubChem ID:12017547
Update Time:2025-04-18

1,3-Benzenedicarboxylicacid, 4-ethenyl-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 4-ethenyl-, 1,3-dimethyl ester
    • dimethyl 4-ethenylbenzene-1,3-dicarboxylate
    • 4-ETHENYL-1,3-BENZENE DECARBOXYLIC ACID DIMETHYL ESTER
    • AB31298
    • dimethyl 4-ethenyl-1,3-benzenedicarboxylate
    • 185051-07-4
    • SCHEMBL5485053
    • 4-ETHENYL-1,3-BENZENE DICARBOXYLIC ACID DIMETHYL ESTER
    • ITRRZWKQFLJRMX-UHFFFAOYSA-N
    • DIMETHYL 4-VINYLISOPHTHALATE
    • Inchi: 1S/C12H12O4/c1-4-8-5-6-9(11(13)15-2)7-10(8)12(14)16-3/h4-7H,1H2,2-3H3
    • InChI Key: ITRRZWKQFLJRMX-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C(=O)OC)C=CC=1C=C)=O

Computed Properties

  • Exact Mass: 220.07355886g/mol
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.152
  • Boiling Point: 339.109°C at 760 mmHg
  • Flash Point: 169.137°C
  • Refractive Index: 1.548
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